Halisulfate-7
Overview
Description
Halisulfate-7 is a natural product found in Spongia hispida and Spongia irregularis with data available.
Scientific Research Applications
Isolation and Characterization
- New Sesterterpene Sulfates Discovery : Halisulfates 8-10, closely related to halisulfate-7, were isolated from the Australian sponge Darwinella australensis. These compounds, including halisulfate-7, have been studied for their unique structural properties and potential biological activities. Halisulfates 9 and 10, in particular, showed the ability to inhibit cell division in sea urchin eggs at moderate concentrations (Makarieva et al., 2003).
Potential Agricultural Applications
- Infection Inhibition in Rice Blast Fungus : Halisulfate 1, a compound similar to halisulfate-7, demonstrated promising results as an isocitrate lyase inhibitor. It was found to reduce both appressorium formation and infection of rice plants by the fungus Magnaporthe grisea. This indicates a potential application of halisulfates in crop protection, particularly against fungal pathogens in rice (Shin et al., 2007).
Biomedical Research
- Serine Protease Inhibitors Isolation : From the marine sponge Coscinoderma mathewsi, 1-methylherbipoline salts of halisulfate-1, structurally similar to halisulfate-7, were isolated. These compounds showed activity as serine protease inhibitors, indicating their potential in biomedical applications, such as developing new therapeutic agents (Kimura et al., 1998).
Anti-Plasmodial Properties
- Anti-Plasmodial Activity : In a study focusing on the marine sponge Coscinoderma sp., halisulfates (including halisulfate-7) were evaluated for their antiplasmodial activities. Although specific results for halisulfate-7 were not detailed, the study highlights the potential of halisulfates in treating plasmodial infections, such as malaria (Jeong et al., 2019).
properties
Product Name |
Halisulfate-7 |
|---|---|
Molecular Formula |
C25H40O5S |
Molecular Weight |
452.6 g/mol |
IUPAC Name |
[2-[2-[(1R,2R,4aS)-1,2,5,5-tetramethyl-2,3,4,4a,6,7-hexahydronaphthalen-1-yl]ethyl]-5-(furan-3-yl)pentyl] hydrogen sulfate |
InChI |
InChI=1S/C25H40O5S/c1-19-10-11-22-23(9-6-14-24(22,2)3)25(19,4)15-12-20(18-30-31(26,27)28)7-5-8-21-13-16-29-17-21/h9,13,16-17,19-20,22H,5-8,10-12,14-15,18H2,1-4H3,(H,26,27,28)/t19-,20?,22-,25-/m1/s1 |
InChI Key |
OYRXLPLXKXDHJP-MBHHTPPASA-N |
Isomeric SMILES |
C[C@@H]1CC[C@@H]2C(=CCCC2(C)C)[C@]1(C)CCC(CCCC3=COC=C3)COS(=O)(=O)O |
Canonical SMILES |
CC1CCC2C(=CCCC2(C)C)C1(C)CCC(CCCC3=COC=C3)COS(=O)(=O)O |
synonyms |
halisulfate 7 halisulfate-7 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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